Cas no 1822524-49-1 ((R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid)

• Product Name: (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid
• CAS No: 1822524-49-1
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• CID: 5846231
• PubChem ID: 121305104
• Update Time: 2025-06-15

(R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid Chemical and Physical Properties

Names and Identifiers

• AB33951
• AB33952
• 1260588-90-6
• 1822524-49-1
• EN300-6504951
• 4-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• (R)-4-(2-BROMO-PHENYL)-2-TERT-BUTOXYCARBONYLAMINO-BUTYRIC ACID
• 1260607-02-0
• (S)-4-(2-BROMO-PHENYL)-2-TERT-BUTOXYCARBONYLAMINO-BUTYRIC ACID
• SCHEMBL17713460
• (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid

• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(20)17-12(13(18)19)9-8-10-6-4-5-7-11(10)16/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： GVODDCYCKDMAPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 357.05757g/mol
• Monoisotopic Mass: 357.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid

Research Brief on (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid (CAS: 1822524-49-1) in Chemical Biology and Pharmaceutical Applications

The compound (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid (CAS: 1822524-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. Its structural features, including the bromo-phenyl group and tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in the synthesis of novel kinase inhibitors targeting cancer pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which show promise in treating B-cell malignancies. The bromo-phenyl moiety facilitates further functionalization through cross-coupling reactions, while the Boc-protected amino acid backbone provides a handle for subsequent peptide coupling reactions.

In neuropharmacology research, this compound has emerged as a precursor for GABA receptor modulators. A team at Stanford University recently reported its use in creating novel allosteric modulators of GABAB receptors, potentially offering new therapeutic approaches for neurological disorders. The stereochemical purity of the (R)-enantiomer appears crucial for biological activity, as demonstrated by comparative studies with its (S)-counterpart.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of producing this chiral building block. A 2024 paper in Organic Process Research & Development described an asymmetric hydrogenation protocol that achieves >99% ee with reduced catalyst loading. This development addresses previous challenges in large-scale production while maintaining the high enantiomeric purity required for pharmaceutical applications.

The compound's stability profile has also been systematically investigated. Accelerated stability studies under various pH conditions (published in Pharmaceutical Research, 2023) confirmed its robustness in acidic to neutral environments, though gradual Boc-deprotection was observed under strongly basic conditions. These findings have important implications for formulation strategies in drug development programs utilizing this intermediate.

Emerging applications in targeted protein degradation (PROTACs) have further expanded the utility of this compound. Its structural features make it suitable for incorporation into heterobifunctional molecules designed to recruit E3 ubiquitin ligases. Several biotech companies have included derivatives of this compound in their PROTAC pipelines, particularly for oncology targets.

Quality control methodologies for this compound have seen significant advancements. Recent work has established robust HPLC-MS protocols for detecting and quantifying potential impurities, including diastereomers and dehalogenated byproducts. These analytical methods are becoming increasingly important as regulatory requirements for chiral intermediates tighten in pharmaceutical manufacturing.

In conclusion, (R)-4-(2-Bromo-phenyl)-2-tert-butoxycarbonylamino-butyric acid continues to prove its value as a multifaceted building block in medicinal chemistry. Its applications span from traditional small molecule drug development to cutting-edge modalities like PROTACs. The compound's versatility, combined with improved synthetic access and characterization methods, positions it as an important tool in the ongoing quest for novel therapeutics across multiple disease areas.